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Compound of Interest

Compound Name: 2-Furancarboxylic acid, anhydride

Cat. No.: B3054667 Get Quote

An In-depth Technical Guide to the Solubility of 2-Furancarboxylic Acid, Anhydride and its

Congener, 2-Furancarboxylic Acid

Introduction
2-Furancarboxylic acid, anhydride, a derivative of the bio-based platform chemical 2-

furancarboxylic acid (also known as 2-furoic acid), holds interest in the synthesis of novel

polymers and fine chemicals.[1] A fundamental understanding of its solubility in various

solvents is crucial for its application in reaction chemistry, purification, and material processing.

This technical guide provides a comprehensive overview of the available solubility information

for 2-furancarboxylic acid, anhydride and the closely related 2-furancarboxylic acid. It is

intended for researchers, scientists, and professionals in drug development and polymer

chemistry. While specific quantitative solubility data for 2-furancarboxylic acid, anhydride is

not readily available in the public domain, this guide furnishes key physical properties and

outlines standard experimental protocols for solubility determination. Furthermore, detailed

solubility data for 2-furancarboxylic acid is presented to serve as a valuable reference.

Physicochemical Properties of 2-Furancarboxylic
Acid, Anhydride
While quantitative solubility data is sparse, the known physical and chemical properties of 2-
furancarboxylic acid, anhydride offer insights into its expected behavior in different solvents.
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Property Value Reference

CAS Registry Number 615-08-7 [1][2][3]

Molecular Formula C₁₀H₆O₅ [2]

Molecular Weight 206.15 g/mol [1][2]

Melting Point 55-59 °C [2]

Boiling Point 200 °C (at 20 Torr) [2]

Density (Predicted) 1.353±0.06 g/cm³ [2]

The presence of the anhydride functional group suggests that it will be reactive towards

nucleophilic solvents, particularly water and alcohols, leading to hydrolysis and the formation of

2-furancarboxylic acid. This reactivity should be a key consideration when selecting solvents for

non-reactive applications.

Solubility of 2-Furancarboxylic Acid
Due to the limited data on the anhydride, the solubility of its parent compound, 2-

furancarboxylic acid, is presented here as a proxy and for comparative purposes. 2-

Furancarboxylic acid is an organic compound commonly used as a preservative and flavoring

agent in food products.[4]

Quantitative Solubility Data for 2-Furancarboxylic Acid
The solubility of 2-furancarboxylic acid has been determined in various solvents.
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Solvent Solubility (mg/mL) Temperature (°C) Reference

Water 37.1 15 [5]

Ethanol ~100 Not Specified [6]

Dimethyl Sulfoxide

(DMSO)
~10 Not Specified [6]

Dimethylformamide

(DMF)
~15 Not Specified [6]

Phosphate Buffered

Saline (PBS, pH 7.2)
~1 Not Specified [6]

Note: The data for Ethanol, DMSO, and DMF are for a related compound, 5-Hydroxymethyl-2-

furancarboxylic acid, and are included to provide a broader understanding of the solubility of

furan-based carboxylic acids.

Experimental Protocols for Solubility Determination
A general experimental protocol for determining the solubility of a compound like 2-
furancarboxylic acid, anhydride involves the gravimetric method or a static analytical

method.[7]

Gravimetric Method
Sample Preparation and Equilibration: An excess amount of the solid compound is added to

a known volume of the selected solvent in a sealed, temperature-controlled vessel.[7] The

mixture is agitated (e.g., stirred or shaken) in a thermostatic bath for a sufficient duration to

ensure the solution reaches saturation.[7]

Phase Separation: The agitation is ceased, and the undissolved solid is allowed to sediment.

[7]

Sample Analysis: A known mass of the clear, saturated supernatant is carefully transferred to

a pre-weighed container. The solvent is then removed under controlled conditions, such as

through evaporation in a vacuum oven. The mass of the remaining solid solute is

determined.[7]
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Calculation: The solubility is calculated as the mass of the dissolved solid per volume or

mass of the solvent.

Qualitative Solubility Tests
For a rapid assessment of solubility in different solvent classes, a qualitative solubility scheme

can be employed.

Water Solubility: Add approximately 25 mg of the compound to 0.75 mL of water in a test

tube. Shake vigorously. If the compound dissolves, its solubility in ether can be tested to

further classify it.[8]

5% Sodium Bicarbonate (NaHCO₃) Solution: If the compound is water-insoluble, add it to a

5% NaHCO₃ solution. Effervescence (release of CO₂ gas) and dissolution indicate the

presence of a carboxylic acid.[9]

5% Sodium Hydroxide (NaOH) Solution: If the compound is insoluble in NaHCO₃, its

solubility in 5% NaOH is tested. Solubility in NaOH suggests a weakly acidic compound,

such as a phenol.[9]

5% Hydrochloric Acid (HCl) Solution: If the compound is insoluble in basic solutions, its

solubility in 5% HCl is determined. Solubility in acid indicates a basic compound, such as an

amine.[8][9]

Concentrated Sulfuric Acid (H₂SO₄): For compounds insoluble in the above, solubility in cold,

concentrated H₂SO₄ can be tested. Dissolution, often accompanied by a color change,

suggests the presence of neutral compounds containing oxygen, nitrogen, or sulfur, or

compounds that can be sulfonated.[9]

Visualizing the Experimental Workflow
The following diagram illustrates a general workflow for determining the solubility of a chemical

compound.
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Caption: General workflow for the experimental determination of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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